Cas no 28015-84-1 (Cuprate(1-), iodophenyl-, lithium (1:1))

Cuprate(1-), iodophenyl-, lithium (1:1) structure

28015-84-1 structure

Product Name:Cuprate(1-), iodophenyl-, lithium (1:1)

CAS No:28015-84-1

Molecular Formula:

Molecular Weight:

CID:5688435

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Cuprate(1-), iodophenyl-, lithium (1:1) Properties

Names and Identifiers

- Cuprate(1-), iodophenyl-, lithium (1:1)
- InChIKey： KUPADUXGVIOMNE-UHFFFAOYSA-M
- Inchi： 1S/C6H5.Cu.HI.Li/c1-2-4-6-5-3-1;;;/h1-5H;;1H;/q-1;+1;;+1/p-1
- SMILES： [Cu+]([C-]1=CC=CC=C1)[I-].[Li+]

Cuprate(1-), iodophenyl-, lithium (1:1) Related Literature

1. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
2. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
3. Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†

Nagaraju Molleti,Jun Yong Kang Org. Biomol. Chem., 2016,14, 8952-8956
4. Modulating the magnetic behavior of Fe(ii)–MOF-74 by the high electron affinity of the guest molecule†

Sungmin Han,Jaehoon Kim,Yousung Jung Phys. Chem. Chem. Phys., 2015,17, 16977-16982
5. A simple method for the evaluation of microfluidic architecture using flow quantitation via a multiplexed fluidic resistance measurement†

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6. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
7. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
8. Considering the hexad of learning domains in the laboratory to address the overlooked aspects of chemistry education and fragmentary approach to assessment of student learning

Chem. Educ. Res. Pract., 2022,23, 518-530
9. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
10. 25 years and still going strong: 2′-O-(pyren-1-yl)methylribonucleotides – versatile building blocks for applications in molecular biology, diagnostics and materials science

Patrick J. Hrdlicka,Saswata Karmakar Org. Biomol. Chem., 2017,15, 9760-9774

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